Cas no 1256360-02-7 (1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester)

1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester structure
1256360-02-7 structure
Product Name:1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester
CAS No:1256360-02-7
MF:C21H28BNO6
MW:401.26112651825
MDL:MFCD16295116
CID:1024906
PubChem ID:53217222
Update Time:2025-04-20

1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate
    • 1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester
    • 1-BOC-7-methoxycarbonylindole-3-boronic acid pinacol ester
    • AS-43916
    • A890087
    • MFCD16295116
    • DTXSID80682323
    • 1-O-tert-butyl 7-O-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1,7-dicarboxylate
    • 1-TERT-BUTYL 7-METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)INDOLE-1,7-DICARBOXYLATE
    • CS-0173861
    • 1-(TERT-BUTYL) 7-METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE-1,7-DICARBOXYLATE
    • 1-tert-Butyl7-methyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate
    • AKOS015999341
    • 1H-Indole-1,7-dicarboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 7-methyl ester
    • 1256360-02-7
    • DB-363377
    • MDL： MFCD16295116
    • Inchi： 1S/C21H28BNO6/c1-19(2,3)27-18(25)23-12-15(22-28-20(4,5)21(6,7)29-22)13-10-9-11-14(16(13)23)17(24)26-8/h9-12H,1-8H3
    • InChI Key： RHAYTFMMPLYQOL-UHFFFAOYSA-N
    • SMILES： O1B(C2=CN(C(=O)OC(C)(C)C)C3C(C(=O)OC)=CC=CC2=3)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 401.20100
  • Monoisotopic Mass: 401.2009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99000
  • LogP: 3.51030

1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM136659-1g
1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate
 1256360-02-7 96%
1g
 $393 2021-08-05
abcr
AB273862-250 mg
1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester, 96%; .
 1256360-02-7 96%
250mg
 €171.30 2023-06-22
abcr
AB273862-1 g
1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester, 96%; .
 1256360-02-7 96%
1g
 €351.60 2023-06-22
Chemenu
CM136659-1g
1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate
 1256360-02-7 96%
1g
 $*** 2023-04-03
Matrix Scientific
091524-250mg
1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate, 95+%
 1256360-02-7 95+%
250mg
 $454.00 2023-09-09
Matrix Scientific
091524-1g
1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate, 95+%
 1256360-02-7 95+%
1g
 $924.00 2023-09-09
Alichem
A199006996-1g
1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate
 1256360-02-7 95%
1g
 $685.02 2023-09-03
eNovation Chemicals LLC
Y1242141-1g
1H-Indole-1,7-dicarboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 7-methyl ester
 1256360-02-7 96%
1g
 $190 2024-06-08
eNovation Chemicals LLC
Y1242141-5g
1H-Indole-1,7-dicarboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 7-methyl ester
 1256360-02-7 96%
5g
 $760 2023-05-18
TRC
B663143-25mg
1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester
 1256360-02-7
25mg
 $ 92.00 2023-04-18

1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester Related Literature

1256360-02-7 (1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester) Related Products

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司